Cas no 2228238-37-5 (4-(5-bromofuran-2-yl)oxane-2,6-dione)

• Product Name: 4-(5-bromofuran-2-yl)oxane-2,6-dione
• CAS No: 2228238-37-5
• MF: C₉H₇BrO₄
• MW: 259.053482294083
• CID: 6455074
• PubChem ID: 165678732
• Update Time: 2025-10-28

4-(5-bromofuran-2-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromofuran-2-yl)oxane-2,6-dione
• EN300-1914792
• 2228238-37-5

• Inchi： 1S/C9H7BrO4/c10-7-2-1-6(13-7)5-3-8(11)14-9(12)4-5/h1-2,5H,3-4H2
• InChI Key： NNYBZUHKGIPGBK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2CC(=O)OC(C2)=O)O1

Computed Properties

• Exact Mass: 257.95277g/mol
• Monoisotopic Mass: 257.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.5Ų

Additional information on 4-(5-bromofuran-2-yl)oxane-2,6-dione

Comprehensive Overview of 4-(5-bromofuran-2-yl)oxane-2,6-dione (CAS No. 2228238-37-5): Properties, Applications, and Research Insights

The compound 4-(5-bromofuran-2-yl)oxane-2,6-dione (CAS No. 2228238-37-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the bromofuran moiety and the oxane-2,6-dione ring, make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its heterocyclic framework could serve as a scaffold for bioactive compounds targeting inflammation, metabolic disorders, and other therapeutic areas.

In recent years, the demand for furan-derived compounds like 4-(5-bromofuran-2-yl)oxane-2,6-dione has surged due to their role in green chemistry and sustainable synthesis. The bromine substitution at the 5-position of the furan ring enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in modern medicinal chemistry. This aligns with the growing trend of halogenated intermediates in API (Active Pharmaceutical Ingredient) development, a topic frequently searched in academic and industrial databases.

From a structural perspective, the oxane-2,6-dione component introduces rigidity and stereochemical control, which are critical for designing molecules with high binding affinity. Computational studies, including molecular docking and QSAR modeling, often highlight such frameworks for their drug-like properties. These methodologies are currently trending in AI-driven drug discovery platforms, addressing common user queries like "how to optimize heterocyclic scaffolds for bioavailability" or "role of furan derivatives in kinase inhibitors."

Another hot topic tied to CAS No. 2228238-37-5 is its potential in material science, particularly in polymer chemistry. The dione functionality allows for polymerization or copolymerization, contributing to biodegradable materials—a key focus area amid global sustainability efforts. Searches for "biodegradable polymer precursors" or "furan-based monomers" often intersect with discussions about this compound's utility.

Quality control and analytical characterization of 4-(5-bromofuran-2-yl)oxane-2,6-dione are also frequently discussed. Techniques like HPLC purity analysis, NMR spectroscopy, and mass spectrometry are essential for verifying its structural integrity, a concern echoed in forums and research papers. This underscores the compound's relevance in high-precision synthetic workflows.

In summary, 4-(5-bromofuran-2-yl)oxane-2,6-dione (CAS No. 2228238-37-5) represents a multifaceted tool for researchers exploring drug design, sustainable chemistry, and advanced materials. Its alignment with trending scientific inquiries ensures its continued prominence in peer-reviewed literature and industrial applications.